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Compound of Interest

Compound Name: 4-Methylhistamine hydrochloride

Cat. No.: B139109 Get Quote

Essential Safety and Handling Guide for 4-
Methylhistamine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling 4-Methylhistamine hydrochloride in a laboratory setting.

Adherence to these procedures is critical to ensure personal safety and minimize

environmental impact.

I. Hazard Identification and Safety Data
4-Methylhistamine hydrochloride is a chemical that requires careful handling due to its

potential health effects. It is classified as an irritant affecting the skin, eyes, and respiratory

system.[1][2][3] The following table summarizes key quantitative safety and physical data.
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Property Value

Molecular Formula C₆H₁₁N₃ · 2HCl

Molecular Weight 198.1 g/mol [4][5]

Appearance Solid[5]

GHS Hazard Statements

H315: Causes skin irritation[1][2][3], H319:

Causes serious eye irritation[1][2][3], H335: May

cause respiratory irritation[1][2][3]

Solubility

Water: Soluble to 50 mM[6][7][8]PBS (pH 7.2):

10 mg/mL[4][5]DMSO: 20 mg/mL[4][5]Ethanol: 1

mg/mL[4][5]

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure when handling 4-
Methylhistamine hydrochloride. The following equipment must be worn.

A. For Handling Solid (Powder) Form:
Respiratory Protection: An N95-rated or higher respirator is essential to prevent inhalation of

airborne particles.[9] For situations with a higher risk of aerosolization, a full face-piece

respirator or a powered air-purifying respirator (PAPR) should be used.[9]

Eye and Face Protection: Chemical splash goggles and a face shield are required to protect

the eyes and face from airborne powder.[9]

Skin Protection:

Gloves: Double-gloving with nitrile or neoprene gloves is recommended.[9] Change gloves

immediately if they become contaminated.

Lab Coat/Gown: A lab coat or gown made of a low-permeability fabric with a solid front,

long sleeves, and tight-fitting cuffs is necessary.[10]
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Coveralls: For extensive handling, disposable coveralls should be worn over personal

clothing.[9]

B. For Handling Liquid Solutions:
Respiratory Protection: While the risk of inhalation is lower with solutions, if there is a

possibility of aerosol generation (e.g., during vortexing or sonicating), a respirator should be

worn.

Eye and Face Protection: Chemical splash goggles are mandatory.[11]

Skin Protection:

Gloves: Chemical-resistant gloves (nitrile or neoprene) are required.[11]

Lab Coat/Gown: A fluid-resistant lab coat or gown should be worn.

III. Operational Plan: Step-by-Step Handling
Protocol
The following workflow outlines the safe handling of 4-Methylhistamine hydrochloride from

weighing the solid to preparing a solution.
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Preparation

Weighing (in Chemical Fume Hood)

Dissolution (in Chemical Fume Hood)

Cleanup and Disposal

1. Prepare Work Area
(Clean, decontaminate, lay absorbent pads)

2. Don Full PPE
(Respirator, Goggles, Face Shield, Double Gloves, Gown)

3. Tare a Sealed Vial on Balance

4. Add Powder to Vial Inside Hood

5. Seal Vial

6. Re-weigh Sealed Vial

7. Add Solvent to Sealed Vial

8. Dissolve Powder
(Vortex or sonicate as needed)

9. Decontaminate Work Area & Equipment

10. Dispose of Waste Properly

11. Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Methylhistamine Hydrochloride.
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Experimental Protocol Details:
Preparation of the Work Area:

Designate a specific area for handling 4-Methylhistamine hydrochloride, preferably

within a certified chemical fume hood.

Ensure the work surface is clean and covered with absorbent, disposable bench paper.

[12]

Have a chemical spill kit readily accessible.[11]

Weighing the Powder (inside a chemical fume hood):

Place a balance inside the fume hood or as close as possible.[12]

Use a container with a secure lid for weighing.[13]

Tare the sealed container on the balance.

Carefully transfer the desired amount of powder into the container, minimizing dust

creation.[12]

Securely close the container before removing it from the immediate weighing area for re-

weighing.[14]

Preparing the Solution:

Add the appropriate solvent to the sealed container containing the pre-weighed powder.

This should also be done inside the fume hood.

If necessary, use a vortex mixer or sonicator to fully dissolve the compound. Ensure the

container remains sealed to prevent aerosolization.

IV. Disposal Plan
Proper disposal of 4-Methylhistamine hydrochloride and associated waste is crucial to

prevent environmental contamination and ensure compliance with safety regulations.
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A. Solid Waste:
Contaminated PPE and materials: All disposable items that have come into contact with the

solid chemical (e.g., gloves, weigh paper, absorbent pads, disposable lab coats) should be

collected in a clearly labeled, sealed plastic bag. This bag should then be placed in a

container for solid chemical waste.

Empty Stock Bottles: Rinse the empty container with a suitable solvent (e.g., water) three

times. The rinsate should be collected and disposed of as liquid chemical waste. Deface the

label on the empty container before disposing of it in the regular trash.[15]

B. Liquid Waste:
Aqueous Solutions: Due to its classification as a skin, eye, and respiratory irritant, aqueous

solutions of 4-Methylhistamine hydrochloride should be collected as hazardous chemical

waste. While some irritants can be disposed of down the drain with copious amounts of

water, it is best practice to collect this waste for professional disposal to avoid any potential

environmental impact.[16]

Waste Collection:

Use a designated, clearly labeled, and sealed waste container for all aqueous solutions

containing 4-Methylhistamine hydrochloride.

Do not mix this waste with other incompatible waste streams.

Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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